1-(methylsulfonyl)acetone oxime

• IUPAC Name: (NE)-N-(1-methylsulfonylpropan-2-ylidene)hydroxylamine
• InChI: InChI=1S/C4H9NO3S/c1-4(5-6)3-9(2,7)8/h6H,3H2,1-2H3/b5-4+
• InChI Key: JETAEKNSVXRJPT-SNAWJCMRSA-N
• Canonical SMILES: CC(=NO)CS(=O)(=O)C
• Isomeric SMILES: C/C(=N\O)/CS(=O)(=O)C
• Molecular Formula: C4H9NO3S
• Molecular Weight: 151.19 g/mol

Description

1-(Methylsulfonyl)acetone oxime (CAS: 1212430-16-4) is an organic compound with the molecular formula C₄H₉NO₃S and a molecular weight of 151.19 g/mol . Structurally, it consists of an acetone oxime backbone (CH₃C(=NOH)CH₃) modified by a methylsulfonyl (–SO₂CH₃) group. This electron-withdrawing substituent distinguishes it from simpler oximes like cyclohexanone oxime or acetophenone oxime .

Scientific Research Applications

Medicinal Chemistry

1-(Methylsulfonyl)acetone oxime exhibits significant biological activity, particularly in its interaction with acetylcholinesterase (AChE). This interaction allows it to reactivate AChE, which is crucial for counteracting organophosphate poisoning. Studies have shown that this compound can significantly reduce mortality rates in animal models exposed to organophosphate compounds like azinphos-methyl, outperforming traditional treatments such as pyridostigmine .

Table 1: Efficacy of 1-(Methylsulfonyl)acetone Oxime in Organophosphate Poisoning

Compound	Relative Risk of Death (RR)	Notes
1-(Methylsulfonyl)acetone oxime	0.20 (K-48)	Significantly more effective than pyridostigmine
Pyridostigmine	0.52	FDA-approved but less effective
Obidoxime	0.21	Comparable efficacy

Organic Synthesis

The compound serves as a valuable reagent in organic synthesis due to its ability to form stable complexes with metal ions and participate in various chemical reactions. Its unique functional groups allow it to be used as a building block for synthesizing more complex molecules, including pharmaceuticals and agrochemicals .

Research indicates that 1-(methylsulfonyl)acetone oxime may influence cellular functions such as signaling pathways and gene expression. It has been implicated in inducing necrosis and apoptosis in specific cell types, including skeletal muscle and neural cells. This potential makes it a candidate for further investigation in cancer therapy and other therapeutic areas .

Case Study 1: Anticancer Potential

A study explored the anticancer properties of oxime derivatives, including 1-(methylsulfonyl)acetone oxime. The findings suggested that compounds in this class could inhibit cancer cell proliferation by interfering with cell division processes. In vitro studies demonstrated that these compounds could induce apoptosis in cancer cells, highlighting their potential as therapeutic agents .

Case Study 2: Antimicrobial Activity

Another research project evaluated the antimicrobial effects of various oximes, including 1-(methylsulfonyl)acetone oxime. The results indicated that this compound exhibited significant antibacterial activity against several strains of bacteria, suggesting its potential use in developing new antimicrobial agents .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-(methylsulfonyl)acetone oxime with key analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
1-(Methylsulfonyl)acetone oxime	1212430-16-4	C₄H₉NO₃S	151.19	–SO₂CH₃, –C(=NOH)–	Discontinued; potential synthesis intermediate
Aldoxycarb (pesticide)	1646-88-0	C₇H₁₄N₂O₄S	222.26	–SO₂CH₃, –O–C(=O)–N(CH₃)₂	Acaricide/insecticide
(3-Chlorophenyl)acetone oxime	N/A	C₉H₁₀ClNO	183.64	–Cl (aryl), –C(=NOH)–	No specific use noted; halogenated analog
(4-Bromophenyl)acetone oxime	103675-99-6	C₉H₁₀BrNO	228.09	–Br (aryl), –C(=NOH)–	Lab chemical; halogen effects on reactivity
4-Methoxyacetophenone oxime	2475-92-5	C₉H₁₁NO₂	165.19	–OCH₃ (aryl), –C(=NOH)–	Electron-donating substituent; synthesis intermediate
1-(6-Methyl-3-pyridinyl)-2-[4-(methylsulfonyl)phenyl]-ethanone oxime	1810761-43-3	C₁₅H₁₆N₂O₃S	304.36	–SO₂CH₃, pyridinyl, –C(=NOH)–	Pharmaceutical research (structural complexity)

Key Differences and Implications

Functional Group Impact: Methylsulfonyl Group: Present in 1-(methylsulfonyl)acetone oxime and aldoxycarb, this group enhances electrophilicity and stability. Aldoxycarb’s carbamate moiety (–O–C(=O)–N(CH₃)₂) confers pesticidal activity, whereas 1-(methylsulfonyl)acetone oxime lacks this feature . Halogen vs. Methoxy Substituents: (3-Chlorophenyl) and (4-bromophenyl) analogs introduce halogen atoms, increasing molecular weight and altering lipophilicity.

Molecular Weight and Complexity: 1-(Methylsulfonyl)acetone oxime (151.19 g/mol) is simpler than aldoxycarb (222.26 g/mol) or the pyridinyl derivative (304.36 g/mol).

Applications: Aldoxycarb: Explicitly used as a pesticide, leveraging its sulfonyl and carbamate groups for insecticidal action . 1-(Methylsulfonyl)acetone oxime: Limited data on applications, but structural parallels to aldoxycarb suggest possible agrochemical research utility. Its discontinued status may reflect niche use or synthesis challenges . Halogenated and Methoxy Analogs: Primarily serve as intermediates in organic synthesis, with halogen atoms facilitating cross-coupling reactions .

Research Findings and Trends

• Synthetic Utility : Oximes like 1-(methylsulfonyl)acetone oxime are valuable in forming imines and nitriles, though its methylsulfonyl group may complicate reaction pathways compared to simpler oximes (e.g., acetone oxime) .
• Biological Activity : Aldoxycarb’s pesticidal use highlights the role of sulfonyl groups in bioactivity. The pyridinyl derivative’s structure () aligns with kinase inhibitors or receptor-targeting compounds, though specific studies are absent in the evidence .
• Electron Effects: The electron-withdrawing –SO₂CH₃ group in 1-(methylsulfonyl)acetone oxime contrasts with 4-methoxyacetophenone oxime’s electron-donating –OCH₃, affecting their reactivity in nucleophilic additions or condensations .

Q & A

Q. What are the optimal synthetic routes for preparing 1-(methylsulfonyl)acetone oxime, and how can purity be validated?

The synthesis typically involves two steps:

Oxime Formation : Reacting acetone with hydroxylamine hydrochloride under mild conditions (e.g., sodium acetate buffer, 25–50°C) to yield acetone oxime .

Sulfonylation : Introducing the methylsulfonyl group via reaction with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) .
Purity Validation :

• Chromatography : RP-HPLC with polar columns (e.g., C18) to assess lipophilicity and purity .
• Spectroscopy : NMR (¹H/¹³C) to confirm functional groups (e.g., N–OH at δ 9–10 ppm, SO₂ at δ 3.0–3.5 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight (e.g., [M+H]⁺ expected for C₄H₉NO₃S) .

Q. How does the methylsulfonyl group influence the compound’s stability under varying experimental conditions?

• Thermal Stability : Decomposition temperatures can be assessed via TGA/DSC; sulfonyl groups generally enhance thermal stability compared to thioether analogs .
• Hydrolytic Stability : Susceptibility to hydrolysis in acidic/basic media (e.g., pH-dependent degradation studies via UV-Vis or LC-MS) .
• Oxidative Stability : The sulfonyl group is less prone to oxidation than sulfanyl groups, reducing unwanted byproducts in aerobic conditions .

Q. What safety protocols are critical when handling 1-(methylsulfonyl)acetone oxime in the lab?

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of fine particulates .
• Spill Management : Neutralize with inert adsorbents (e.g., vermiculite) and dispose as hazardous waste .
• Storage : In airtight containers under anhydrous conditions (desiccants) to prevent hydrolysis .

Advanced Research Questions

Q. How do computational studies explain the electronic effects of the methylsulfonyl group on reaction pathways?

• DFT Calculations : Predict the electron-withdrawing nature of the –SO₂CH₃ group, which polarizes the oxime’s C=N bond, increasing electrophilicity at the nitrogen center .
• Reaction Energy Profiles : Compare activation barriers for nucleophilic additions (e.g., cyclization reactions) with/without the sulfonyl group .
• Hydrogen Bonding : The sulfonyl oxygen may participate in H-bonding networks, stabilizing intermediates (e.g., in enzyme binding) .

Q. What mechanistic insights exist for the compound’s role in enzyme-catalyzed oximinotransferase reactions?

• Enzyme Interaction : The compound may act as an oximinotransferase substrate, transferring its oxime group to acceptors like pyruvate .
• Kinetic Studies : Measure catalytic efficiency (kₐₜ/Kₘ) using stopped-flow spectroscopy or isotopic labeling (¹⁵N-oxime) .
• Structural Analysis : X-ray crystallography of enzyme-ligand complexes to identify binding motifs (e.g., sulfonyl-oxygen interactions with active-site residues) .

Q. How does 1-(methylsulfonyl)acetone oxime compare structurally and functionally to pesticidal oximes like aldoxycarb?

Property	1-(Methylsulfonyl)acetone Oxime	Aldoxycarb
Functional Groups	–SO₂CH₃, –C=NOH	–SO₂CH₃, –O(CO)NHCH₃
Bioactivity	Potential AChE reactivation	Acaricide/insecticide
Lipophilicity (log P)	~0.5 (predicted)	1.8 (experimental)

• Mechanistic Divergence : Aldoxycarb acts via carbamate toxicity, while the target compound’s oxime group may reverse organophosphate inhibition .

Q. What challenges arise in analyzing trace amounts of this compound in environmental samples?

• Detection Limits : Use LC-MS/MS with MRM transitions (e.g., m/z 150 → 93 for quantification) to achieve sub-ppb sensitivity .
• Matrix Interference : Solid-phase extraction (SPE) with hydrophilic-lipophilic balance (HLB) cartridges to isolate the compound from soil/water samples .
• Degradation Products : Monitor sulfonic acid derivatives via high-resolution mass spectrometry (HRMS) .

Q. How can contradictions in reported reaction yields be resolved through experimental design?

• DoE Optimization : Use response surface methodology (RSM) to evaluate factors like temperature, solvent polarity, and catalyst loading .
• In Situ Monitoring : Real-time FTIR or Raman spectroscopy to track intermediate formation and adjust conditions dynamically .
• Reproducibility : Strict adherence to anhydrous protocols (e.g., molecular sieves) to minimize hydrolysis .

Q. Methodological Recommendations

• Synthesis : Prioritize stepwise characterization (intermediate isolation) to confirm regioselectivity .
• Toxicity Screening : Use in vitro models (e.g., hepatocyte assays) to evaluate metabolic pathways and detoxification mechanisms .
• Data Validation : Cross-reference computational predictions (e.g., log P, pKa) with experimental data to refine models .